Cas no 2229143-48-8 (5-bromo-2-1-(hydroxymethyl)cyclobutylphenol)

• Product Name: 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol
• CAS No: 2229143-48-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6117557
• PubChem ID: 165642779
• Update Time: 2025-06-30

5-bromo-2-1-(hydroxymethyl)cyclobutylphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol
• 2229143-48-8
• 5-bromo-2-[1-(hydroxymethyl)cyclobutyl]phenol
• EN300-1906640

• Inchi： 1S/C11H13BrO2/c12-8-2-3-9(10(14)6-8)11(7-13)4-1-5-11/h2-3,6,13-14H,1,4-5,7H2
• InChI Key： DPNBKKVJTVQAJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(CO)CCC1

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol

Chemical Profile of 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol (CAS No: 2229143-48-8)

5-bromo-2-1-(hydroxymethyl)cyclobutylphenol, identified by the Chemical Abstracts Service Number (CAS No) 2229143-48-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl ring substituted with a bromine atom and a hydroxymethyl group, attached to a phenolic moiety. The structural features of this molecule make it a potential candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol consists of a cyclobutane ring fused with a phenol ring, with a bromine atom at the 5-position and a hydroxymethyl group at the 2-position. This unique arrangement of functional groups provides multiple sites for chemical modification and interaction with biological targets. The presence of both bromine and hydroxymethyl groups suggests that this compound may exhibit diverse chemical reactivity, making it valuable for synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

In recent years, there has been significant interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in human diseases. The phenolic moiety in 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol can serve as a hydrogen bond acceptor, which is crucial for binding to biological targets. Additionally, the bromine atom can participate in electrophilic aromatic substitution reactions, allowing for further functionalization and diversification of the molecule's structure.

One of the most promising applications of 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol is in the field of oncology. Researchers have been exploring its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways associated with cancer growth and progression. The structural features of this compound may allow it to interact with specific kinase domains, thereby disrupting abnormal signaling cascades that contribute to tumor development.

Furthermore, the hydroxymethyl group provides a site for further derivatization, enabling the synthesis of analogs with enhanced pharmacological properties. For instance, etherification or esterification of the hydroxymethyl group could lead to compounds with improved solubility or bioavailability. These modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of cycloalkyl derivatives followed by functional group interconversion. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the desired substituents efficiently.

In academic research, 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol has been used as a building block for more complex scaffolds. Its unique structural motif has inspired the design of novel molecules with potential applications in anti-inflammatory, antimicrobial, and anti-viral therapies. The ability to modify both the cyclobutyl ring and the phenolic moiety allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

The pharmacological activity of 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol has been investigated through both computational modeling and experimental assays. Virtual screening methods have been employed to identify potential binding interactions with target proteins, while in vitro assays have validated its biological activity. These studies have provided valuable insights into its mechanism of action and potential therapeutic utility.

One notable study published in a leading pharmaceutical journal demonstrated that derivatives of 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol exhibit inhibitory effects on certain kinases associated with cancer cell proliferation. The study highlighted the importance of optimizing substituent placement to enhance binding affinity and selectivity. This research underscores the compound's significance as a lead structure in oncology drug development.

The future prospects for 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol are promising, with ongoing research aimed at improving its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation from bench to bedside. As new synthetic methodologies emerge, the accessibility of this compound will further facilitate its exploration in drug discovery programs.

In conclusion, 5-bromo-2-1-(hydroxymethyl)cyclobutylphenol (CAS No: 2229143-48-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents, particularly in oncology. With continued investigation and optimization, this molecule is poised to contribute to advancements in drug discovery and development.